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Deoxylapachol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Deoxylapachol, a naturally occurring naphthoquinone, has garnered significant attention

within the scientific community for its diverse and potent biological activities. This technical

guide provides an in-depth overview of the chemical structure, physicochemical properties, and

known biological functions of deoxylapachol. Detailed experimental protocols for its isolation

and synthesis, along with an exploration of its mechanisms of action, are presented to facilitate

further research and drug development endeavors.

Chemical Structure and Identification
Deoxylapachol, systematically named 2-(3-methylbut-2-en-1-yl)naphthalene-1,4-dione, is a

lipophilic compound characterized by a naphthalene-1,4-dione core substituted with a prenyl

group at the C2 position.[1] This structural feature is crucial for its biological activity.

Chemical Structure:

Table 1: Chemical Identifiers of Deoxylapachol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1674495?utm_src=pdf-interest
https://www.benchchem.com/product/b1674495?utm_src=pdf-body
https://www.benchchem.com/product/b1674495?utm_src=pdf-body
https://www.benchchem.com/product/b1674495?utm_src=pdf-body
https://www.researchgate.net/publication/249077283_Identification_of_Anti-Wood_Rot_Compounds_in_Teak_Tectona_grandis_Lf_Sawdust_Extract
https://www.benchchem.com/product/b1674495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
2-(3-methylbut-2-en-1-yl)naphthalene-1,4-

dione[1]

CAS Number 3568-90-9[1]

Molecular Formula C₁₅H₁₄O₂[1]

SMILES CC(=CCC1=CC(=O)C2=CC=CC=C2C1=O)C[1]

InChI

InChI=1S/C15H14O2/c1-10(2)7-8-11-9-

14(16)12-5-3-4-6-13(12)15(11)17/h3-

7,9H,8H2,1-2H3[1]

InChIKey OSDFYZPKJKRCRR-UHFFFAOYSA-N[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of deoxylapachol is essential for

its handling, formulation, and application in experimental settings.

Table 2: Physicochemical Properties of Deoxylapachol

Property Value

Molecular Weight 226.27 g/mol [1]

Appearance Yellow solid

Melting Point 61-62 °C

Boiling Point 359.2 °C at 760 mmHg

Solubility
Soluble in DMSO, chloroform, dichloromethane,

ethyl acetate, and acetone.[2]

LogP 3.8

Spectroscopic Data
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Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

deoxylapachol. Below are the characteristic spectral data.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR (CDCl₃): The proton NMR spectrum of deoxylapachol is characterized by signals

corresponding to the aromatic protons of the naphthoquinone ring, the vinylic proton, the

allylic methylene protons, and the two methyl groups of the prenyl side chain.

¹³C-NMR (CDCl₃): The carbon NMR spectrum displays signals for the two carbonyl carbons

of the quinone ring, the aromatic carbons, and the carbons of the prenyl substituent.[3]

3.2. Infrared (IR) Spectroscopy

The IR spectrum of deoxylapachol exhibits characteristic absorption bands for the functional

groups present in the molecule.

Table 3: Characteristic IR Absorption Bands of Deoxylapachol

Wavenumber (cm⁻¹) Vibration

~1665 C=O stretching (quinone)

~1600 C=C stretching (aromatic)

~2920 C-H stretching (aliphatic)

3.3. UV-Visible (UV-Vis) Spectroscopy

Deoxylapachol exhibits characteristic absorption maxima in the UV-Vis region due to the

presence of the conjugated naphthoquinone chromophore. The λmax values are influenced by

the solvent used. In ethanol, characteristic absorption bands are observed.

Biological Activities and Mechanisms of Action
Deoxylapachol has demonstrated a range of biological activities, with its anticancer and

antifungal properties being the most extensively studied.
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4.1. Anticancer Activity

Deoxylapachol exhibits cytotoxic effects against various cancer cell lines. Its mechanism of

action is believed to be multifactorial, primarily involving the induction of oxidative stress

through the generation of reactive oxygen species (ROS). This leads to DNA damage and the

activation of apoptotic pathways. While the precise signaling cascades are still under

investigation, it is hypothesized that deoxylapachol may modulate pathways similar to other

naphthoquinones, such as the p53 and MAPK signaling pathways, leading to programmed cell

death.

Deoxylapachol ↑ Reactive Oxygen
Species (ROS) DNA Damage ↑ p53 Activation Apoptosis

Click to download full resolution via product page

Fig. 1: Proposed anticancer signaling pathway of deoxylapachol.

4.2. Antifungal Activity

Deoxylapachol has shown potent activity against various fungal strains.[4] One of the

proposed mechanisms for its antifungal action is the inhibition of ergosterol biosynthesis, a

critical component of the fungal cell membrane. By disrupting the integrity of the cell

membrane, deoxylapachol leads to fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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